2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C17H16N2OS2/c1-12(13-7-3-2-4-8-13)18-16(20)11-21-17-19-14-9-5-6-10-15(14)22-17/h2-10,12H,11H2,1H3,(H,18,20)
• InChI Key: KYOHXHIBPMMHRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CSC2=NC3=CC=CC=C3S2
• Molecular Formula: C17H16N2OS2
• Molecular Weight: 328.5 g/mol

Description

2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)acetamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications.

Scientific Research Applications

2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)acetamide has been used in a variety of scientific research applications, including as a fluorescent probe for imaging and detection of biological molecules, as a tool for studying protein-protein interactions, and as a potential therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)acetamide is not fully understood, but it is believed to involve the binding of the compound to specific proteins or molecules in the body. This binding can lead to changes in the structure or function of these proteins, which can have downstream effects on cellular processes and physiological functions.
Biochemical and Physiological Effects:
2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)acetamide has been shown to have a range of biochemical and physiological effects, including the inhibition of certain enzymes, the modulation of protein-protein interactions, and the regulation of cellular signaling pathways. These effects can have implications for various disease states, including cancer, neurodegenerative disorders, and infectious diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)acetamide for lab experiments is its versatility and potential for use in a variety of applications. However, there are also limitations to its use, including its potential toxicity and the need for careful optimization of experimental conditions to achieve desired results.

Future Directions

There are numerous future directions for research on 2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)acetamide, including the development of new synthetic methods, the exploration of its potential as a therapeutic agent, and the investigation of its effects on various biological systems and disease states. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)acetamide and to optimize its use in scientific research applications.
Conclusion:
In conclusion, 2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)acetamide is a promising chemical compound with a range of potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of 2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)acetamide and to explore its use in various scientific applications.

Synthesis Methods

2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)acetamide can be synthesized through a multistep process that involves the reaction of benzothiazole with various reagents, including ethyl bromoacetate, sodium hydride, and phenethylamine. The final product is typically obtained through purification and recrystallization techniques.